Cas no 879766-05-9 (N-3-(4-methoxyphenyl)-8-methyl-4-oxo-4H-chromen-2-ylthiophene-2-carboxamide)

• Product Name: N-3-(4-methoxyphenyl)-8-methyl-4-oxo-4H-chromen-2-ylthiophene-2-carboxamide
• CAS No: 879766-05-9
• MF: C₂₂H₁₇NO₄S
• MW: 391.43968462944
• CID: 5362673
• Update Time: 2025-06-08

N-3-(4-methoxyphenyl)-8-methyl-4-oxo-4H-chromen-2-ylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(4-methoxyphenyl)-8-methyl-4-oxochromen-2-yl]thiophene-2-carboxamide
• 2-Thiophenecarboxamide, N-[3-(4-methoxyphenyl)-8-methyl-4-oxo-4H-1-benzopyran-2-yl]-
• N-3-(4-methoxyphenyl)-8-methyl-4-oxo-4H-chromen-2-ylthiophene-2-carboxamide

• Inchi： 1S/C22H17NO4S/c1-13-5-3-6-16-19(24)18(14-8-10-15(26-2)11-9-14)22(27-20(13)16)23-21(25)17-7-4-12-28-17/h3-12H,1-2H3,(H,23,25)
• InChI Key： CJWYMDPVAHOQIS-UHFFFAOYSA-N
• SMILES： C1(C(NC2OC3=C(C)C=CC=C3C(=O)C=2C2=CC=C(OC)C=C2)=O)SC=CC=1

Additional information on N-3-(4-methoxyphenyl)-8-methyl-4-oxo-4H-chromen-2-ylthiophene-2-carboxamide

N-3-(4-Methoxyphenyl)-8-Methyl-4-Oxo-4H-Chromen-2-Ylthiophene-2-Carboxamide: A Comprehensive Overview

The compound with CAS No. 879766-05-9, known as N-3-(4-methoxyphenyl)-8-methyl-4-oxo-4H-chromen-2-ylthiophene-2-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a chromen ring system, a thiophene moiety, and a methoxyphenyl group. The combination of these structural elements makes it a unique candidate for exploring novel chemical reactions and bioactive properties.

Structural Features and Synthesis

The molecule's structure is defined by the presence of a chromen ring (a benzopyran derivative) substituted with an 8-methyl group and a 4-keto group. The thiophene ring is attached to the chromen system via a carboxamide linkage, which introduces additional electronic and steric effects. The 4-methoxyphenyl group further enhances the molecule's complexity and potential reactivity. Recent studies have focused on optimizing the synthesis of this compound, employing advanced methodologies such as microwave-assisted synthesis and enzymatic catalysis to improve yield and purity.

Applications in Drug Discovery

Due to its intricate structure, N-3-(4-methoxyphenyl)-8-methyl-4-oxo... has garnered attention in drug discovery efforts. Researchers have explored its potential as a kinase inhibitor, particularly targeting protein kinases involved in cancer progression. Preclinical studies have demonstrated promising results, with the compound exhibiting selective inhibitory activity against certain kinase isoforms. These findings suggest its potential as a lead compound for developing novel anticancer therapies.

Physical and Chemical Properties

The physical properties of this compound, including its melting point, solubility, and stability under various conditions, have been extensively characterized. For instance, its solubility in organic solvents like dichloromethane and acetonitrile makes it suitable for use in organic reactions. Additionally, its stability under thermal and oxidative conditions has been evaluated, providing insights into its suitability for large-scale production.

Biological Activity and Mechanism of Action

Recent research has delved into the biological activity of N-3-(4-methoxyphenyl)-8-methyl..., particularly focusing on its anti-inflammatory and antioxidant properties. Studies have shown that the compound exhibits potent radical scavenging activity, which could be attributed to the electron-rich aromatic systems present in its structure. Furthermore, its ability to modulate cellular signaling pathways has been investigated, shedding light on its potential therapeutic applications.

Safety and Toxicological Profile

To ensure safe handling and application in pharmaceutical formulations, the toxicological profile of this compound has been assessed. Acute toxicity studies indicate that it possesses low toxicity at therapeutic doses. However, chronic toxicity studies are currently underway to evaluate long-term safety profiles.

In conclusion, N-CAS No. 879766... represents a significant advancement in the field of organic chemistry due to its unique structure and diverse biological activities. Ongoing research continues to unlock new insights into its potential applications, making it a promising candidate for future drug development initiatives.